molecular formula C12H12N2O4 B8477804 6-(3,4-dimethoxyphenyl)-2,4(1H,3H)-pyrimidinedione

6-(3,4-dimethoxyphenyl)-2,4(1H,3H)-pyrimidinedione

Cat. No.: B8477804
M. Wt: 248.23 g/mol
InChI Key: HNBBMGXWVDKYSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3,4-dimethoxyphenyl)-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O4

Molecular Weight

248.23 g/mol

IUPAC Name

6-(3,4-dimethoxyphenyl)-1H-pyrimidine-2,4-dione

InChI

InChI=1S/C12H12N2O4/c1-17-9-4-3-7(5-10(9)18-2)8-6-11(15)14-12(16)13-8/h3-6H,1-2H3,(H2,13,14,15,16)

InChI Key

HNBBMGXWVDKYSV-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=CC(=O)NC(=O)N2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of ethyl veratroylacetate (45 g) and urea (11.7 g) were added conc. hydrochloric acid (5 drops) and ethanol (5 ml). The mixture was heated at 120° C. for 16 hours under reduced pressure. To the residue was added another conc. hydrochloric acid (5 drops) and ethanol (5 ml) and the mixture was heated again at 150° C. for 2 hours under reduced pressure. The resulting residue was washed successively with ethyl acetate, ethanol and isopropyl ether to give 6-(3,4-dimethoxyphenyl)-2,4(1H,3H)-pyrimidinedione (12.2 g).
Quantity
45 g
Type
reactant
Reaction Step One
Name
Quantity
11.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three

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